Cas no 238431-33-9 (trans-2-[4-(Trifluoromethoxy)phenyl]cyclopropanecarboxylic Acid)

• Product Name: trans-2-[4-(Trifluoromethoxy)phenyl]cyclopropanecarboxylic Acid
• CAS No: 238431-33-9
• MF: C₁₁H₉F₃O₃
• MW: 246.182574033737
• MDL: MFCD30503021
• CID: 4642461
• PubChem ID: 51888093
• Update Time: 2025-06-11

trans-2-[4-(Trifluoromethoxy)phenyl]cyclopropanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-(4-(Trifluoromethoxy)phenyl)cyclopropane-1-carboxylic acid
• (1R,2R)-2-[4-(trifluoromethoxy)phenyl]cyclopropane-1-carboxylic acid
• trans-2-[4-(Trifluoromethoxy)phenyl]cyclopropanecarboxylic Acid
• rac-(1R,2R)-2-[4-(trifluoromethoxy)phenyl]cyclopropane-1-carboxylic acid, trans
• rac-(1R,2R)-2-[4-(trifluoromethoxy)phenyl]cyclopropane-1-carboxylic acid
• EN300-195336
• AC8935
• 1807939-85-0
• SCHEMBL6997931
• Rel-(1R,2R)-2-(4-(trifluoromethoxy)phenyl)cyclopropane-1-carboxylic acid
• 238431-33-9
• IYYOCNQIQCLRHF-DTWKUNHWSA-N

• MDL： MFCD30503021
• Inchi： 1S/C11H9F3O3/c12-11(13,14)17-7-3-1-6(2-4-7)8-5-9(8)10(15)16/h1-4,8-9H,5H2,(H,15,16)/t8-,9+/m0/s1
• InChI Key： IYYOCNQIQCLRHF-DTWKUNHWSA-N
• SMILES： FC(OC1C=CC(=CC=1)[C@@H]1C[C@H]1C(=O)O)(F)F

Computed Properties

• Exact Mass: 246.05037863 g/mol
• Monoisotopic Mass: 246.05037863 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5
• Molecular Weight: 246.18

Additional information on trans-2-[4-(Trifluoromethoxy)phenyl]cyclopropanecarboxylic Acid

Comprehensive Overview of trans-2-[4-(Trifluoromethoxy)phenyl]cyclopropanecarboxylic Acid (CAS No. 238431-33-9)

trans-2-[4-(Trifluoromethoxy)phenyl]cyclopropanecarboxylic Acid (CAS No. 238431-33-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This cyclopropane derivative, characterized by a trifluoromethoxy substituent on the phenyl ring, exhibits remarkable chemical stability and bioactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "cyclopropanecarboxylic acid derivatives", "trifluoromethoxy phenyl compounds", and "CAS 238431-33-9 applications", reflecting the growing interest in this molecule.

The compound's molecular structure combines a cyclopropane ring with a carboxylic acid functional group, which enhances its reactivity in coupling reactions and derivatization processes. Its trans configuration is particularly noteworthy, as it often influences the compound's stereoselectivity in biological systems. Recent studies have explored its role in modulating enzyme activity, with potential implications for drug development targeting metabolic disorders. Keywords such as "trans-2-phenylcyclopropane synthesis" and "trifluoromethoxy bioactive compounds" are trending in scientific literature, underscoring its relevance in modern medicinal chemistry.

From a synthetic perspective, CAS 238431-33-9 serves as a versatile building block for constructing more complex molecules. Its trifluoromethoxy group contributes to enhanced lipophilicity, a property highly sought after in the design of compounds with improved membrane permeability. This attribute aligns with current industry demands for "bioavailability-enhancing scaffolds" and "fluorinated drug candidates", topics frequently queried in academic and patent databases. The compound's stability under physiological conditions further positions it as a promising candidate for prodrug development.

Environmental and sustainability considerations have also brought trans-2-[4-(Trifluoromethoxy)phenyl]cyclopropanecarboxylic Acid into focus. As regulations on persistent organic pollutants tighten, researchers are investigating "green synthesis routes for fluorinated compounds" and "biodegradable cyclopropane derivatives". The compound's potential for selective degradation makes it an interesting subject for eco-friendly chemistry initiatives. Analytical methods for its detection, including HPLC and LC-MS protocols, are another area of frequent inquiry, particularly in quality control applications.

In material science, the cyclopropanecarboxylic acid moiety of this compound has shown promise in polymer modification. Its ability to introduce rigidity while maintaining solubility has led to explorations in "high-performance polymer additives" and "specialty coatings". The trifluoromethoxy group's electron-withdrawing properties contribute to unique electronic characteristics, relevant to developing advanced materials for electronics and optics. These applications respond to growing market needs captured in search terms like "fluorinated materials for electronics" and "smart coating components".

The pharmacological potential of trans-2-[4-(Trifluoromethoxy)phenyl]cyclopropanecarboxylic Acid continues to drive research interest. Preliminary studies suggest interactions with G-protein coupled receptors and ion channels, making it a candidate for neurological and cardiovascular applications. These findings correlate with popular searches for "novel CNS drug scaffolds" and "cardiovascular lead compounds". Its metabolic profile, particularly regarding cytochrome P450 interactions, remains an active area of investigation in drug metabolism studies.

Quality specifications for CAS 238431-33-9 typically require ≥98% purity, with strict control of stereoisomeric composition. Analytical certificates often reference NMR and mass spectrometry data, addressing the quality assurance concerns reflected in searches for "cyclopropane derivative characterization" and "trifluoromethoxy compound purity standards". Storage recommendations generally advise protection from moisture at controlled temperatures, following standard practices for carboxylic acid derivatives.

Future research directions for this compound likely include expanded structure-activity relationship studies and process optimization for large-scale production. The intersection of computational chemistry and experimental validation may yield new insights, responding to the scientific community's interest in "molecular modeling of fluorinated compounds" and "AI-assisted drug discovery". As synthetic methodologies advance, particularly in stereoselective cyclopropanation techniques, the accessibility and applications of this valuable intermediate are expected to grow significantly.